Cas no 1340409-29-1 (1-Amino-4,4-dimethylcyclohexane-1-carbonitrile)

• Product Name: 1-Amino-4,4-dimethylcyclohexane-1-carbonitrile
• CAS No: 1340409-29-1
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• MDL: MFCD20307184
• CID: 5617723
• PubChem ID: 64416812
• Update Time: 2025-10-29

1-Amino-4,4-dimethylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-2941515
• 1-amino-4,4-dimethylcyclohexane-1-carbonitrile
• 1340409-29-1
• AKOS013739720
• 1-Amino-4,4-dimethylcyclohexane-1-carbonitrile

• MDL： MFCD20307184
• Inchi： 1S/C9H16N2/c1-8(2)3-5-9(11,7-10)6-4-8/h3-6,11H2,1-2H3
• InChI Key： BDXHWIYYYQCAMX-UHFFFAOYSA-N
• SMILES： NC1(C#N)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 1-Amino-4,4-dimethylcyclohexane-1-carbonitrile

1-Amino-4,4-Dimethylcyclohexane-1-Carbonitrile (CAS No. 1340409-29-1)

1-Amino-4,4-Dimethylcyclohexane-1-Carbonitrile (hereafter referred to as Compound A) is a versatile organic compound with the CAS registry number 1340409-29-1. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with an amino group and a cyano group at the 1-position, along with two methyl groups at the 4-position. The combination of these functional groups makes Compound A a valuable intermediate in various chemical synthesis processes.

Recent advancements in synthetic chemistry have highlighted the potential of Compound A in the development of advanced materials and pharmaceuticals. Researchers have demonstrated that the amino group can act as a nucleophilic site for various coupling reactions, while the cyano group can serve as an electrophilic site for further functionalization. This dual reactivity has made Compound A a key building block in the construction of complex molecules with tailored properties.

One of the most promising applications of Compound A lies in its use as an intermediate in the synthesis of biologically active compounds. For instance, studies have shown that derivatives of Compound A exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that Compound A could serve as a lead compound for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its biological applications, Compound A has also gained attention in materials science due to its ability to form stable covalent bonds with other organic molecules. By incorporating Compound A into polymer backbones, researchers have successfully synthesized materials with enhanced mechanical strength and thermal stability. These materials hold potential for use in high-performance composites and advanced coatings.

The synthesis of Compound A typically involves a multi-step process that begins with the preparation of a cyclohexane derivative followed by selective substitution reactions to introduce the amino and cyano groups. Recent optimizations in this synthesis pathway have significantly improved yields and reduced production costs, making Compound A more accessible for large-scale applications.

From an environmental standpoint, Compound A has been shown to exhibit low toxicity and biodegradability under controlled conditions. This makes it an attractive option for industries seeking eco-friendly alternatives to traditional chemical intermediates.

In conclusion, 1-Amino-4,4-Dimethylcyclohexane-1-Carbonitrile (CAS No. 1340409-29-1) is a multifaceted compound with immense potential across diverse fields. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a critical component in modern chemical innovation.